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Compound of Interest

Compound Name: Dodecan-1-amine;thiocyanic acid

Cat. No.: B1619620

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the experimental setup
required for the synthesis of dodecylamine thiocyanate. The information is curated for
professionals in research, scientific, and drug development fields, ensuring a comprehensive
understanding of the synthesis process.

Introduction

Dodecylamine thiocyanate (C13H2sN2S) is a long-chain alkylammonium salt that has garnered
interest in various scientific fields, notably in the development of perovskite solar cells where it
is used as an additive to enhance stability and performance. Its synthesis involves a
straightforward acid-base reaction between dodecylamine and a source of thiocyanic acid. This
protocol outlines a reproducible method for its preparation in a laboratory setting.

Reagents and Materials

A comprehensive list of reagents and their specifications is provided in Table 1.

Table 1: Reagents and Materials
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] Molecular ]
Reagent/Ma Chemical . ) Supplier CAS
. Weight ( Purity
terial Formula Example Number
g/mol )
Dodecylamin Sigma-
Ci2H27N 185.36 >99% 124-22-1
e Aldrich
Ammonium Sigma-
_ NH4SCN 76.12 >98% _ 1762-95-4
Thiocyanate Aldrich
Hydrochloric Fisher
_ HCI 36.46 37% (w/w) o 7647-01-0
Acid Scientific
) Anhydrous, Sigma-
Diethyl Ether  (CzHs)20 74.12 _ 60-29-7
299.7% Aldrich
Deionized
H20 18.02 - - 7732-18-5
Water

Experimental Protocol

The synthesis of dodecylamine thiocyanate is based on the acid-base reaction between
dodecylamine and thiocyanic acid, which is generated in situ from a thiocyanate salt and a
strong acid.

Preparation of Thiocyanic Acid Solution (Aqueous)

 In a well-ventilated fume hood, prepare a 1 M aqueous solution of ammonium thiocyanate by
dissolving 7.61 g of ammonium thiocyanate in 100 mL of deionized water in a 250 mL
beaker.

» Slowly add an equimolar amount of 1 M hydrochloric acid to the ammonium thiocyanate
solution while stirring continuously with a magnetic stirrer. This reaction generates a dilute
solution of thiocyanic acid.

Synthesis of Dodecylamine Thiocyanate

e Dissolve 18.54 g (0.1 mol) of dodecylamine in 200 mL of diethyl ether in a 500 mL round-
bottom flask equipped with a magnetic stir bar.
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Cool the dodecylamine solution to 0-5 °C using an ice bath.

Slowly add the prepared aqueous thiocyanic acid solution dropwise to the stirred
dodecylamine solution over a period of 30 minutes. A white precipitate of dodecylamine
thiocyanate will form.

After the addition is complete, continue stirring the mixture at room temperature for an
additional 2 hours to ensure the reaction goes to completion.

Isolate the white precipitate by vacuum filtration using a Blchner funnel.

Wash the collected solid with two 50 mL portions of cold diethyl ether to remove any
unreacted dodecylamine.

Dry the product under vacuum at room temperature for 24 hours to yield dodecylamine
thiocyanate as a white solid.

Characterization and Data

The synthesized dodecylamine thiocyanate can be characterized using various analytical
techniques to confirm its identity and purity.

Table 2: Expected Yield and Physical Properties

Parameter Value

Theoretical Yield 24.44 g

Typical Experimental Yield 22-23 g (90-94%)
Appearance White crystalline solid
Melting Point 88-92 °C

Molecular Formula C13H2sN2S

Molecular Weight 244.44 g/mol [1]

CAS Number 22031-31-8[1]
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Experimental Workflow and Logical Relationships

The following diagrams illustrate the key workflows and relationships in the synthesis of
dodecylamine thiocyanate.

Reagent Preparation

Aqueo_us Thio_cyanic Reaction Work-up and Purification Final Product
Acid Solution

\ ( Reaction Mixture
Dodecylamine in
Diethyl Ether

S Washing with ’ { Dodecylamine '
(0-5 °C, then RT) Veauiw iz Cold Diethyl Ether Ve I Thiocyanate

Click to download full resolution via product page

Caption: Overall workflow for the synthesis of dodecylamine thiocyanate.
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Caption: Logical relationship of reagents in the synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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